Photocatalytic alkene reduction by a B12–TiO2 hybrid catalyst coupled with C–F bond cleavage for gem-difluoroolefin synthesis†

Chemical Communications Pub Date: 2017-07-27 DOI: 10.1039/C7CC04377E

Abstract

Photocatalytic syntheses of gem-difluoroolefins were performed using the B12–TiO2 hybrid catalyst during the C[double bond, length as m-dash]C bond reduction of α-trifluoromethyl styrenes with C–F bond cleavage at room temperature under nitrogen. The gem-difluoroolefins were used as synthetic precursors for fluorinated cyclopropanes.

Graphical abstract: Photocatalytic alkene reduction by a B12–TiO2 hybrid catalyst coupled with C–F bond cleavage for gem-difluoroolefin synthesis
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